2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide
• InChI: InChI=1S/C20H10Cl3N3O4/c21-14-5-1-10(7-16(14)23)20-25-17-8-11(2-6-18(17)30-20)24-19(27)13-4-3-12(26(28)29)9-15(13)22/h1-9H,(H,24,27)
• InChI Key: JLXHRPKUQOJXQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl)Cl)Cl
• Molecular Formula: C20H10Cl3N3O4
• Molecular Weight: 462.7 g/mol

Description

2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzoxazole and benzamide, which are known to have various biological activities.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide is not fully understood. However, it is believed that the compound exerts its biological activities by interacting with specific targets in cells. For example, in anticancer studies, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide have been studied in various in vitro and in vivo models. In anticancer studies, the compound has been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins. In antimicrobial studies, it has been shown to inhibit the growth of several bacterial and fungal species. In herbicidal studies, it has been shown to inhibit the germination and growth of various plant species.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide in lab experiments include its high potency, selectivity, and relatively low toxicity. However, the limitations include its limited solubility in water, which can make it difficult to use in certain experiments, and its high cost, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide. These include:
1. Further studies on the mechanism of action of the compound to better understand its biological activities.
2. Development of more efficient and cost-effective synthesis methods for the compound.
3. Testing the compound for its potential applications in other fields, such as energy storage and catalysis.
4. Optimization of the compound's properties to improve its solubility and bioavailability.
5. In vivo studies to evaluate the compound's safety and efficacy in animal models.
6. Development of analogs of the compound with improved properties and biological activities.
In conclusion, 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and to optimize its properties for specific applications.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide can be achieved through a multi-step process that involves the reaction of 3,4-dichloroaniline with salicylic acid to form 3,4-dichloro-2-hydroxybenzanilide. This intermediate is then reacted with 4-nitrobenzoyl chloride to form the final product. The synthesis method has been reported in several research articles and is considered reliable.

Scientific Research Applications

2-chloro-N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-nitrobenzamide has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been tested for its anticancer, antimicrobial, and anti-inflammatory activities. In agriculture, it has been tested for its insecticidal and herbicidal properties. In material science, it has been studied for its potential applications in the synthesis of novel materials.